N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide

• CAS RN: 6102-03-0
• Molecular Formula: C14H7ClF5NO
• Molecular Weight: 335.65 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide
• InChI: InChI=1S/C14H7ClF5NO/c1-5-2-3-6(15)4-7(5)21-14(22)8-9(16)11(18)13(20)12(19)10(8)17/h2-4H,1H3,(H,21,22)
• InChI Key: NMZSDLXTNOLXTD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2=C(C(=C(C(=C2F)F)F)F)F

Description

N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide, also known as 5-Cl-PFB, is a chemical compound that has been used in scientific research for various purposes.

Mechanism of Action

N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide works by binding to the ATP-binding site of protein kinases, which results in the inhibition of their activity. This inhibition leads to the disruption of cellular signaling pathways, which can be used to study the function of these pathways in various cellular processes.
Biochemical and Physiological Effects:
The use of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide in scientific research has shown that it can affect various cellular processes such as cell proliferation, differentiation, and apoptosis. It has also been shown to have an effect on ion channels and transporters, which can affect cellular homeostasis.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide in lab experiments is its high specificity for protein kinases, which allows for the selective inhibition of these enzymes. Additionally, N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide is a fluorescent probe, which allows for the real-time monitoring of protein kinase activity. However, one of the limitations of using N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide is its potential toxicity to cells, which can affect the results of experiments.

Future Directions

There are several future directions for the use of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide in scientific research. One direction is the development of new fluorescent probes based on the structure of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide for the detection of other enzymes and cellular processes. Another direction is the use of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide in drug discovery for the development of new therapeutics for the treatment of various diseases. Additionally, the use of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide in combination with other tools such as CRISPR-Cas9 can provide new insights into the function of cellular signaling pathways.
Conclusion:
In conclusion, N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide is a useful tool in scientific research for the study of protein kinases and cellular signaling pathways. Its high specificity and fluorescent properties make it a valuable probe for the real-time monitoring of cellular processes. However, its potential toxicity to cells should be taken into consideration when designing experiments. The future directions for the use of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide in scientific research are promising and can lead to new insights into the function of cellular processes and the development of new therapeutics.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide involves the reaction of 5-chloro-2-methylphenylamine with pentafluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide has been used in scientific research as a fluorescent probe for the detection of protein kinase activity. It has also been used as a tool to study the role of protein kinases in cellular signaling pathways. Additionally, N-(5-chloro-2-methylphenyl)-2,3,4,5,6-pentafluorobenzamide has been used to study the function of G protein-coupled receptors, ion channels, and transporters.